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Introduction

S$2116 is a potent, N-alkylated tranylcypromine (TCP) derivative that acts as an inhibitor of
lysine-specific demethylase 1 (LSD1), a flavin-dependent monoamine oxidase.[1][2] LSD1 is a
key regulator of gene expression through the demethylation of monomethyl and dimethyllysine
residues on histone H3, particularly at H3K4 and H3K9.[1] Overexpression of LSD1 has been
identified as a significant factor in the development and maintenance of T-cell acute
lymphoblastic leukemia (T-ALL).[1] S2116 exerts its anti-leukemic effects by inducing apoptosis
in T-ALL cells through the transcriptional repression of the oncogenes NOTCH3 and TAL1.[1][2]
These application notes provide detailed protocols for the preparation and use of S2116
solutions and summarize its stability and biological activity.

Data Presentation
$2116 Solution Preparation and Storage
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Parameter Details Reference
Solvent DMSO [2]
Stock Concentration 10 mM [2]

Short-term (days to weeks) at
] 0-4°C; Long-term (months to o
Storage of Solid ] MedKoo Biosciences
years) at -20°C. Store in a dry,

dark place.

1 month at -20°C; 6 months at
Storage of Stock Solution -80°C. Keep sealed and [2]
protected from moisture.

In Vitro Efficacy of $2116 in T-ALL Cell Lines

Cell Line IC50 Reference
CEM 1.1 uM [2]
MOLT4 6.8 UM [2]

In Viva Pl Kineti f S2116 in Mi

Parameter Value Dosing Reference
T1/2 3.76 hours 50 mg/kg; IP [2]
Cmax 12.7 uM 50 mg/kg; IP [2]
AUC 59.2 uMe<h 50 mg/kg; IP [2]

Signaling Pathway

S$2116 inhibits LSD1, leading to increased H3K9 methylation at super-enhancer regions of key
oncogenes in T-ALL. This epigenetic modification results in the transcriptional repression of
NOTCH3 and TAL1, which are critical for the proliferation and survival of T-ALL cells. The
downregulation of these proteins ultimately leads to the induction of apoptosis.
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Caption: S2116 inhibits LSD1, leading to apoptosis in T-ALL cells.

Experimental Protocols
Preparation of S2116 Stock Solution (10 mM in DMSO)

Materials:

S2116 powder (CAS: 2262489-89-2)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cancer-research-network.com [cancer-research-network.com]
e 2. medchemexpress.com [medchemexpress.com]

¢ To cite this document: BenchChem. [Application Notes and Protocols for S2116, a Potent
LSD1 Inhibitor]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12421648/docs#application-notes-and-protocols-for-
s2116-a-potent-Isd1-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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